Cas no 303969-63-3 (3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 303969-63-3
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 6327383
• PubChem ID: 679635
• Update Time: 2024-01-06

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Oprea1_260834
• AKOS005747724
• SR-01000425079
• F0373-1244
• 303969-63-3
• 3-methyl-8-((4-methylbenzyl)thio)-7-propyl-1H-purine-2,6(3H,7H)-dione
• EU-0037363
• AKOS000578204
• AB00131571-02
• SR-01000425079-1
• 3-methyl-8-[(4-methylphenyl)methylsulfanyl]-7-propylpurine-2,6-dione
• Oprea1_482837

• Inchi： 1S/C17H20N4O2S/c1-4-9-21-13-14(20(3)16(23)19-15(13)22)18-17(21)24-10-12-7-5-11(2)6-8-12/h5-8H,4,9-10H2,1-3H3,(H,19,22,23)
• InChI Key： LLMIGJHAHPEJAQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NC2=C(C(NC(N2C)=O)=O)N1CCC

Computed Properties

• Exact Mass: 344.13069707g/mol
• Monoisotopic Mass: 344.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines